Cas no 1221724-25-9 (N-(4-hydroxyphenyl)-2-(methylamino)acetamide hydrochloride)

• Product Name: N-(4-hydroxyphenyl)-2-(methylamino)acetamide hydrochloride
• CAS No: 1221724-25-9
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 4578784
• Update Time: 2025-05-21

N-(4-hydroxyphenyl)-2-(methylamino)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxyphenyl)-2-(methylamino)acetamide hydrochloride

• Inchi： 1S/C9H12N2O2.ClH/c1-10-6-9(13)11-7-2-4-8(12)5-3-7;/h2-5,10,12H,6H2,1H3,(H,11,13);1H
• InChI Key： ILXFINPATTYONU-UHFFFAOYSA-N
• SMILES： N(C1C=CC(O)=CC=1)C(=O)CNC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-hydroxyphenyl)-2-(methylamino)acetamide hydrochloride

Introduction to N-(4-hydroxyphenyl)-2-(methylamino)acetamide hydrochloride (CAS No. 1221724-25-9)

N-(4-hydroxyphenyl)-2-(methylamino)acetamide hydrochloride, a compound with the chemical identifier CAS No. 1221724-25-9, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its hydrochloride salt form, has garnered attention due to its potential applications in drug discovery and therapeutic interventions. The molecular structure of this compound features a phenolic group and an amine moiety, which are crucial for its biological activity and interaction with biological targets.

The pharmacological relevance of N-(4-hydroxyphenyl)-2-(methylamino)acetamide hydrochloride stems from its ability to modulate various enzymatic and receptor systems. Recent studies have highlighted its role in inhibiting specific kinases and enzymes that are implicated in inflammatory and degenerative diseases. The presence of the hydroxyl group in the aromatic ring enhances its solubility and bioavailability, making it a promising candidate for oral administration.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit analogous pharmacological effects, potentially offering therapeutic benefits in conditions such as cancer, neurodegenerative disorders, and autoimmune diseases. Researchers have been particularly interested in its potential as an anti-inflammatory agent, given the growing evidence linking chronic inflammation to various pathological conditions.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of N-(4-hydroxyphenyl)-2-(methylamino)acetamide hydrochloride. Molecular docking studies have revealed that this compound can interact with several key proteins involved in cellular signaling pathways. These interactions may lead to the development of novel therapeutic strategies that target these pathways effectively.

The synthesis of this compound involves multi-step organic reactions, including condensation, hydrolysis, and salt formation. The synthesis pathway has been optimized to ensure high yield and purity, which are critical for pharmaceutical applications. The use of advanced purification techniques has further enhanced the quality of the final product, making it suitable for preclinical and clinical studies.

In preclinical studies, N-(4-hydroxyphenyl)-2-(methylamino)acetamide hydrochloride has demonstrated promising results in animal models of inflammation and pain. These studies have shown that the compound can significantly reduce inflammatory markers and alleviate pain symptoms without causing significant side effects. The compound's ability to cross the blood-brain barrier has also been noted, suggesting its potential for treating neurological disorders.

The development of new drugs often involves a thorough evaluation of their safety profile before they can be tested in humans. N-(4-hydroxyphenyl)-2-(methylamino)acetamide hydrochloride has undergone rigorous toxicological assessments to evaluate its potential adverse effects. These assessments have shown that the compound is well-tolerated at therapeutic doses, although further studies are needed to fully understand its long-term safety.

The future prospects of N-(4-hydroxyphenyl)-2-(methylamino)acetamide hydrochloride are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process, bringing this compound closer to clinical use.

As our understanding of disease mechanisms continues to evolve, compounds like N-(4-hydroxyphenyl)-2-(methylamino)acetamide hydrochloride will play an increasingly important role in the treatment of various diseases. Their unique structural features and biological activities make them valuable tools for researchers seeking to develop novel therapeutics. With continued investment in research and development, this compound has the potential to make significant contributions to human health.